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Compound of Interest

Compound Name: Norethylmorphine

CAS No.: 72165-34-5

Cat. No.: B1237711

Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Norethylmorphine. Adherence to these

procedural guidelines is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification
Norethylmorphine is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is harmful if

swallowed.[1] As a potent opioid compound, it should be handled with care to avoid accidental

exposure through ingestion, inhalation, or skin contact.[2]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final barrier to exposure and is determined by a risk

assessment of the specific procedures being performed.[3][4] Administrative and engineering

controls, such as working in a designated area and using a chemical fume hood, should be

implemented first.[2][5]

Table 1: Recommended Personal Protective Equipment for Handling Norethylmorphine
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Equipment Specification Purpose Source(s)

Gloves

Double-gloving with

powder-free nitrile

gloves is

recommended.

Prevents dermal

absorption. The outer

glove can be removed

in case of

contamination.

Powder-free gloves

prevent aerosolization

of the compound.

[3][4]

Lab Coat/Gown

A disposable, long-

sleeved gown made of

a low-permeability

fabric. Cuffs should be

tucked under the inner

glove.

Protects skin and

personal clothing from

contamination.

[3][6]

Eye Protection

Chemical splash

goggles or safety

glasses with side

shields meeting ANSI

Z.87.1 standards.

Protects eyes from

splashes or airborne

particles.

[2][4][5]

Face Shield

Required in addition to

goggles when there is

a significant risk of

splashes.

Provides full-face

protection from

splashes.

[5][6]

Respiratory Protection

A NIOSH-approved

N95 or higher

respirator is required

when handling

powders or if there is

a risk of aerosol

generation.

Prevents inhalation of

airborne particles. Use

must be part of a

respiratory protection

program.

[3][4]

Shoe Covers
Disposable shoe

covers.

Prevents the tracking

of contaminants out of

the laboratory.

[6]
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Operational Plans
Safe Handling Protocol
All handling of Norethylmorphine, particularly of the neat or powdered form, must be

conducted within a certified chemical fume hood or a combined chemical fume hood/biological

safety cabinet to minimize inhalation exposure.[2]

Step-by-Step Handling Procedure:

Preparation:

Designate a specific area for handling Norethylmorphine.

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as specified in Table 1.

Handling:

Perform all manipulations, including weighing and preparing solutions, within a chemical

fume hood.

Use disposable equipment whenever possible to minimize cleaning and potential for

contamination.

Handle the compound gently to avoid creating dust or aerosols.

Post-Handling:

Upon completion, decontaminate all surfaces and equipment.

Carefully remove PPE, starting with the outer gloves, and dispose of it as hazardous

waste.

Wash hands thoroughly with soap and water after removing all PPE.[7]

Do not eat, drink, or smoke in the handling area.[7]
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Caption: A step-by-step workflow for the safe handling of Norethylmorphine.
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Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Evacuate: Alert others and evacuate all non-essential personnel from the immediate area.

Isolate & Ventilate: Secure the area to prevent entry. Ensure the area is well-ventilated,

preferably within a fume hood.

Assess: Evaluate the extent of the spill and determine if you have the appropriate training

and materials to clean it up safely. If the spill is large or you are unsure, contact your

institution's Environmental Health and Safety (EHS) department.

PPE: Don the appropriate PPE, including a respirator, double gloves, a disposable gown,

and eye protection.

Containment & Cleanup:

For solid spills: Gently cover the spill with absorbent pads. Carefully sweep the material

into a designated hazardous waste container. Avoid raising dust. Use a HEPA-filtered

vacuum if available for final cleanup.[4]

For liquid spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

chemical absorbent pads).

Decontamination: Clean the spill area with an appropriate decontaminating solution, working

from the outer edge of the spill towards the center.

Disposal: All materials used for cleanup, including contaminated PPE, must be placed in a

sealed, labeled hazardous waste container for proper disposal.
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Caption: Emergency response workflow for a Norethylmorphine spill.
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Disposal Plan
All Norethylmorphine waste, including unused product, contaminated lab supplies (e.g.,

gloves, pipette tips, absorbent pads), and empty containers, must be treated as hazardous

pharmaceutical waste.[8]

Disposal Protocol:

Segregation: Do not mix Norethylmorphine waste with non-hazardous laboratory trash. All

contaminated items must be segregated.[4]

Containerization:

Place all solid waste, including contaminated PPE and cleaning materials, into a clearly

labeled, sealed hazardous waste container. In many institutions, this will be a black bin

designated for hazardous pharmaceutical waste.[8]

Empty containers must also be disposed of in this manner.

Liquid waste should be collected in a compatible, sealed, and clearly labeled hazardous

waste container.

Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the chemical

name (Norethylmorphine), and any other information required by your institution and local

regulations.

Storage: Store waste containers in a secure, designated satellite accumulation area until

they are collected for disposal.

Final Disposal: Disposal must be handled by a licensed hazardous waste disposal company,

typically via incineration, to ensure the compound is rendered non-retrievable.[9] Do not

dispose of Norethylmorphine down the drain or in regular trash.[10] The U.S. Drug

Enforcement Administration (DEA) and Environmental Protection Agency (EPA) have strict

regulations for the disposal of controlled and hazardous substances.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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